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Compound of Interest

Compound Name: Hexanedioic acid, sodium salt (1:)

Cat. No.: B3254173

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monosodium adipate, also known as sodium hydrogen adipate, is the monosodium salt of
adipic acid. It is a white, odorless, crystalline powder formed by the partial neutralization of
adipic acid, a six-carbon dicarboxylic acid.[1] Its chemical structure, containing both a
carboxylate salt and a free carboxylic acid group, imparts specific properties that make it a
compound of interest in various chemical and pharmaceutical applications. This guide provides
a detailed overview of the physical and chemical properties of monosodium adipate,
experimental protocols for their determination, and a discussion of its relevance in the field of
drug development.

Core Physical and Chemical Properties

Quantitative data for monosodium adipate is summarized in the table below. It is important to
distinguish this compound from disodium adipate, the fully neutralized salt of adipic acid. Data
for monosodium adipate is less abundant in literature, and some properties are inferred from its
parent acid, adipic acid.
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Property Value Source(s)

IUPAC Name Sodium 5-carboxypentanoate N/A

Sodium hydrogen adipate,
Synonyms o ) ] [1][2]
Adipic acid monosodium salt

CAS Number 18996-34-4 [1][2]
Molecular Formula CeHoNaOa4 [2]
Molecular Weight 168.124 g/mol [2]
Appearance White, odorless powder [1]

N Freely soluble in water, soluble
Solubility ' ethanol [1]

] pKai = 4.41; pKaz = 5.41 (for
pKa (of parent acid) o ) [31141[5]
Adipic Acid at 25°C)

Detailed Properties and Characterization
Solubility Profile

Monosodium adipate is described as being freely soluble in water and soluble in ethanol.[1]
The solubility of this compound is governed by several factors critical to pharmaceutical
formulation:

e pH-Dependence: As the salt of a dicarboxylic acid, its solubility is highly dependent on the
pH of the medium. In acidic solutions (pH < pKaa of adipic acid, ~4.4), the equilibrium will
shift towards the less soluble free adipic acid form. In neutral to basic solutions, it remains in
its highly soluble ionized form.

o Solvent Polarity: Its ionic nature ensures high solubility in polar protic solvents like water and
lower alcohols, while it is expected to have poor solubility in non-polar organic solvents.

o Temperature: Generally, the solubility of salts like monosodium adipate in water increases
with temperature.
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Acidity and Buffering Capacity

The acid-base behavior of monosodium adipate is dictated by the two pKa values of its parent,
adipic acid (pKax = 4.41, pKaz = 5.41).[3][4][5] Monosodium adipate is the conjugate base
formed from the first deprotonation. A solution of monosodium adipate in water will have a pH
that is influenced by the second dissociation constant (pKaz), making it an effective buffering
agent. Adipic acid itself is known to have excellent buffering capacity in the pH range of 2.5 to
3.0.[6] Solutions of monosodium adipate can help maintain a stable pH, a crucial attribute for
stabilizing pH-sensitive active pharmaceutical ingredients (APIs) in a formulation.

Diagram: Acid-Base Equilibria of Adipic Acid
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Figure 1: pH-Dependent Species of Adipic Acid
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Figure 2: Workflow for Monosodium Adipate Synthesis
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Figure 3: Shake-Flask Solubility Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3254173#physical-and-chemical-properties-of-
monosodium-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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